1-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-3-(o-tolyl)urea

• IUPAC Name: 1-[2-(2-methylimidazol-1-yl)ethyl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C14H18N4O/c1-11-5-3-4-6-13(11)17-14(19)16-8-10-18-9-7-15-12(18)2/h3-7,9H,8,10H2,1-2H3,(H2,16,17,19)
• InChI Key: TURXHMVXFMIMSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NCCN2C=CN=C2C
• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol

Description

1-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-3-(o-tolyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for research in drug development.

Scientific Research Applications

Urea and Its Derivatives in Scientific Research

• Urea in Foods and Beverages : Ethyl carbamate (EC) or urethane, derived from urea, is found in fermented foods and beverages. While mainly focused on ethyl carbamate, this research highlights the relevance of urea derivatives in assessing food safety and potential carcinogenic risks. The methods developed to detect and quantify EC in various foods can offer insights into handling and analyzing urea derivatives in scientific research (Weber & Sharypov, 2009).

• Electrochemical Applications : Research on haloaluminate room-temperature ionic liquids (RTILs) containing urea demonstrates urea's utility in electroplating and energy storage technologies. This suggests potential research applications of urea derivatives in developing new materials and energy solutions (Tsuda, Stafford, & Hussey, 2017).

• Cosmetic Industry : Formaldehyde releasers (FARs) like imidazolidinyl urea, used as preservatives in cosmetics, show the application of urea derivatives in studying tissue cross-linking effects. This research has implications for developing therapeutic agents and understanding the biochemical interactions of urea derivatives in biological tissues (Babar et al., 2015).

• Biosensors for Urea Detection : Advances in biosensors for detecting urea concentrations underscore the importance of urea derivatives in diagnostic applications. These biosensors are crucial for monitoring health conditions related to urea metabolism, showcasing a significant area of research application (Botewad et al., 2021).

• Agriculture and Fertilizers : Ureaform, a condensation product between urea and formaldehyde, serves as a slow-release fertilizer, demonstrating urea derivatives' role in sustainable agriculture. Research into optimizing ureaform's efficacy could lead to advancements in fertilizer technology and crop management strategies (Alexander & Helm, 1990).